Cas no 148261-91-0 (3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI))

3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI) structure
148261-91-0 structure
Product Name:3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI)
CAS No:148261-91-0
MF:C8H10O3
MW:154.163202762604
CID:100532
PubChem ID:15646998
Update Time:2025-04-18

3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI)
    • 3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-,(1R)-(9CI)
    • 148261-91-0
    • (1R,5R)-1-propan-2-yl-3-oxabicyclo[3.1.0]hexane-2,4-dione
    • EN300-6758676
    • rac-(1R,5R)-1-(propan-2-yl)-3-oxabicyclo[3.1.0]hexane-2,4-dione
    • Inchi: 1S/C8H10O3/c1-4(2)8-3-5(8)6(9)11-7(8)10/h4-5H,3H2,1-2H3/t5-,8+/m0/s1
    • InChI Key: AWMMNTQOXJVBOX-YLWLKBPMSA-N
    • SMILES: O1C([C@@H]2C[C@@]2(C1=O)C(C)C)=O

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI) Pricemore >>

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Enamine
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rac-(1R,5R)-1-(propan-2-yl)-3-oxabicyclo[3.1.0]hexane-2,4-dione
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rac-(1R,5R)-1-(propan-2-yl)-3-oxabicyclo[3.1.0]hexane-2,4-dione
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3-Oxabicyclo[3.1.0]hexane-2,4-dione,1-(1-methylethyl)-, (1R)- (9CI) Related Literature

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